Cas no 1270479-34-9 (2-(1-AMINO-2-HYDROXYETHYL)BENZONITRILE)

• Product Name: 2-(1-AMINO-2-HYDROXYETHYL)BENZONITRILE
• CAS No: 1270479-34-9
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5582880
• PubChem ID: 55282900
• Update Time: 2025-10-29

2-(1-AMINO-2-HYDROXYETHYL)BENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 2-(1-AMINO-2-HYDROXYETHYL)BENZONITRILE
• Benzonitrile, 2-(1-amino-2-hydroxyethyl)-
• 2-(1-AMINO-2-HYDROXYETHYL)BENZONITRILEHCl
• 1270479-34-9
• AKOS006344617
• 2-(1-AMINO-2-HYDROXYETHYL)BENZONITRILE HCl
• EN300-1840857

• Inchi： 1S/C9H10N2O/c10-5-7-3-1-2-4-8(7)9(11)6-12/h1-4,9,12H,6,11H2
• InChI Key： KACKDXQDSOFGIC-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=CC=1C#N)N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 369.6±32.0 °C(Predicted)
• pka: 12.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-(1-AMINO-2-HYDROXYETHYL)BENZONITRILE

Research Brief on 2-(1-AMINO-2-HYDROXYETHYL)BENZONITRILE (CAS: 1270479-34-9): Recent Advances and Applications

2-(1-Amino-2-hydroxyethyl)benzonitrile (CAS: 1270479-34-9) is a chemically significant compound that has garnered attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 2-(1-amino-2-hydroxyethyl)benzonitrile as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the compound's unique structural features, including the benzonitrile moiety and the amino-hydroxyethyl side chain, contribute to its ability to form stable interactions with target proteins. The study reported a high yield synthesis route for this intermediate, which was subsequently used to develop BTK inhibitors with improved pharmacokinetic properties.

Further investigations have revealed that 2-(1-amino-2-hydroxyethyl)benzonitrile serves as a crucial building block for the development of CNS-active compounds. A recent patent application (WO2023056123) describes its use in the synthesis of dopamine D2 receptor modulators, highlighting its importance in neurological drug discovery. The compound's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and molecular weight, makes it particularly valuable for CNS-targeted therapies.

Analytical characterization of 2-(1-amino-2-hydroxyethyl)benzonitrile has been significantly advanced through recent technological developments. A 2024 study employed high-resolution mass spectrometry and NMR spectroscopy to establish comprehensive structural elucidation protocols for this compound. These analytical methods have become essential for quality control in pharmaceutical manufacturing processes involving this intermediate.

The safety profile of 2-(1-amino-2-hydroxyethyl)benzonitrile has been evaluated in recent toxicological studies. Research published in Chemical Research in Toxicology (2023) demonstrated favorable in vitro cytotoxicity profiles, with IC50 values exceeding 100 μM in most cell lines tested. These findings support its continued use as a pharmaceutical intermediate, though researchers recommend further in vivo studies to fully characterize its safety parameters.

Looking forward, the applications of 2-(1-amino-2-hydroxyethyl)benzonitrile appear to be expanding beyond its traditional role as a synthetic intermediate. Emerging research suggests potential direct biological activity, particularly in modulating protein-protein interactions. A recent preprint (bioRxiv 2024) reported preliminary evidence of its interaction with specific heat shock proteins, opening new avenues for investigation in cancer therapeutics and neurodegenerative diseases.

In conclusion, 2-(1-amino-2-hydroxyethyl)benzonitrile (CAS: 1270479-34-9) continues to be a compound of significant interest in pharmaceutical research. Its versatility as a synthetic building block, combined with emerging evidence of potential direct biological activity, positions it as a valuable tool in drug discovery. Ongoing research is expected to further elucidate its applications and optimize synthetic methodologies for its production.